Cas no 32255-35-9 (Methanone,(2,4-dinitrophenyl)(2,4,6-trinitrophenyl)-)

• Product Name: Methanone,(2,4-dinitrophenyl)(2,4,6-trinitrophenyl)-
• CAS No: 32255-35-9
• MF: C₁₃H₅N₅O₁₁
• MW: 407.205702543259
• CID: 318031
• PubChem ID: 141690
• Update Time: 2025-04-19

Methanone,(2,4-dinitrophenyl)(2,4,6-trinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone,(2,4-dinitrophenyl)(2,4,6-trinitrophenyl)-
• 2,2',4,4',6-Pentanitrobenzophenone
• (2,4-dinitrophenyl)-(2,4,6-trinitrophenyl)methanone
• 32255-35-9
• DTXSID30186008
• SCHEMBL11773214

• Inchi： 1S/C13H5N5O11/c19-13(8-2-1-6(14(20)21)3-9(8)16(24)25)12-10(17(26)27)4-7(15(22)23)5-11(12)18(28)29/h1-5H
• InChI Key： SZWQTMLLIXBBNS-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 406.99855
• Monoisotopic Mass: 406.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 246Ų

Experimental Properties

• Density: 1.795
• Boiling Point: 718.2°C at 760 mmHg
• Flash Point: 367°C
• Refractive Index: 1.711
• PSA: 232.77